Cas no 60497-70-3 (Isojuvabiol)

• Product Name: Isojuvabiol
• CAS No: 60497-70-3
• MF: C₁₆H₂₈O₃
• MW: 268.391725540161
• CID: 2068065
• PubChem ID: 14396631
• Update Time: 2025-04-21

Isojuvabiol Chemical and Physical Properties

Names and Identifiers

• Isojuvabiol
• (R)-4-[(1R,3R)-3-Hydroxy-1,5-dimethylhexyl]-1-cyclohexene-1-carboxylic acid methyl ester
• Epijuvabiol
• Juvabiol
• (4R,1'R,3'S)-Juvabiol
• (+)-Isojuvabiol
• 60497-70-3
• DB-322079
• (R)-4-[(1R,3R)-3-HYDROXY-1,5-DIMETHYLHEXYL ]-1-CYCLOHEXENE-1-CARBOXYLIC ACID METHYL ESTER

• Inchi： 1S/C16H28O3/c1-11(2)9-15(17)10-12(3)13-5-7-14(8-6-13)16(18)19-4/h7,11-13,15,17H,5-6,8-10H2,1-4H3
• InChI Key： KVQQCXYORPHUQU-UHFFFAOYSA-N
• SMILES： COC(C1CCC(C(CC(CC(C)C)O)C)CC=1)=O

Computed Properties

• Exact Mass: 268.20384475Da
• Monoisotopic Mass: 268.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.11
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids